Cas no 2803455-97-0 (tert-Butyl (5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)carbamate)

• Product Name: tert-Butyl (5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)carbamate
• CAS No: 2803455-97-0
• MF: C₁₂H₁₉N₃O₂
• MW: 237.30
• CID: 5141242
• PubChem ID: 163201346
• Update Time: 2025-06-11

tert-Butyl (5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-ylcarbamate
• tert-Butyl (5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)carbamate
• tert-butyl N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)carbamate
• 2803455-97-0
• tert-butyl N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}carbamate
• F76710

• Inchi： 1S/C12H19N3O2/c1-12(2,3)17-11(16)14-9-4-6-15-7-5-13-10(15)8-9/h5,7,9H,4,6,8H2,1-3H3,(H,14,16)
• InChI Key： NEHCGCLSKTXJDV-UHFFFAOYSA-N
• SMILES： C1CN2C=CN=C2CC1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-Butyl (5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)carbamate

tert-Butyl (5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)carbamate (CAS No. 2803455-97-0): A Comprehensive Overview

tert-Butyl (5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)carbamate (CAS No. 2803455-97-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of carbamates and is characterized by its 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine core, which imparts it with distinct pharmacological activities.

The tert-butyl group in the structure provides enhanced stability and solubility, making it an attractive candidate for drug development. Recent studies have highlighted the compound's ability to modulate various biological pathways, including those involved in neurodegenerative diseases and cancer. This review aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential therapeutic applications of tert-Butyl (5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)carbamate.

Chemical Properties

The molecular formula of tert-Butyl (5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)carbamate is C₁₃H₁₉N₃O₂, with a molecular weight of 245.31 g/mol. The compound is a white crystalline solid with a melting point ranging from 135 to 138°C. It is moderately soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. The presence of the tert-butyl group enhances its lipophilicity, which is crucial for its ability to cross biological membranes.

Synthesis Methods

The synthesis of tert-Butyl (5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)carbamate has been extensively studied in recent years. One common approach involves the reaction of 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine with tert-butyl chloroformate in the presence of a base such as triethylamine or potassium carbonate. This reaction typically proceeds under mild conditions and yields the desired product in high purity and yield. Alternative synthetic routes have also been explored to improve efficiency and reduce costs.

Biological Activities

tert-Butyl (5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)carbamate has demonstrated a range of biological activities that make it a promising candidate for drug development. One of its key activities is its ability to act as a potent inhibitor of histone deacetylases (HDACs). HDAC inhibitors have shown significant promise in the treatment of various cancers by inducing cell cycle arrest and apoptosis in cancer cells. Studies have shown that this compound can effectively inhibit HDAC activity in vitro and in vivo.

In addition to its anti-cancer properties, tert-Butyl (5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)carbamate has also been investigated for its neuroprotective effects. Research has indicated that it can protect neurons from oxidative stress and inflammation by modulating key signaling pathways such as the PI3K/Akt pathway. This makes it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Applications

The potential clinical applications of tert-Butyl (5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)carbamate are diverse and promising. In oncology, it is being evaluated as a potential therapeutic agent for various types of cancer due to its HDAC inhibitory activity. Preclinical studies have shown that it can effectively reduce tumor growth and improve survival rates in animal models of breast cancer and leukemia.

In neurology, the compound's neuroprotective effects make it an attractive candidate for the treatment of neurodegenerative diseases. Clinical trials are currently underway to assess its safety and efficacy in patients with Alzheimer's disease and Parkinson's disease. Early results have been encouraging, with the compound showing promising neuroprotective effects without significant side effects.

Conclusion

In conclusion, tert-Butyl (5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)carbamate (CAS No. 2803455-97-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.